Cas no 658700-15-3 (tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
• CAS No: 658700-15-3
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• MDL: MFCD09953070
• CID: 1693954
• PubChem ID: 58742718
• Update Time: 2025-04-21

tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-fluoro-4-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
• (3-fluoro-4-nitrophenyl)carbamic acid tert-butyl ester
• tert-Butyl (3-fluoro-4-nitrophenyl)carbamate
• 1-(Boc-amino)-3-fluoro-4-nitrobenzene
• EN300-199082
• BS-32678
• DB-110305
• SCHEMBL7070721
• CS-0371737
• AKOS017556056
• tert-Butyl(3-fluoro-4-nitrophenyl)carbamate
• (tert-butoxy)-n-(3-fluoro-4-nitrophenyl)carboxamide
• 658700-15-3
• F78365
• WGKWEHCWQLJIDT-UHFFFAOYSA-N

• MDL： MFCD09953070
• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-7-4-5-9(14(16)17)8(12)6-7/h4-6H,1-3H3,(H,13,15)
• InChI Key： WGKWEHCWQLJIDT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.08599
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters